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Compound of Interest

Compound Name: Samarium sulfide

Cat. No.: B083626

An in-depth exploration of the high-pressure phase diagram of Samarium Sulfide (SmS),
detailing its remarkable electronic and structural transitions. This guide is intended for
researchers, scientists, and professionals in materials science and drug development who are
interested in the behavior of correlated electron systems under extreme conditions.

Samarium Sulfide (SmS) is a fascinating material that exhibits a dramatic isostructural phase
transition under pressure, characterized by a significant volume collapse and a change in its
electronic properties.[1][2][3] This transition, often referred to as the "black-to-golden” phase
transition, has been a subject of intense research due to the fundamental physics involved,
including valence fluctuations and electron correlation effects.[4][5] This technical guide
provides a comprehensive overview of the high-pressure phase diagram of SmS, summarizing
key quantitative data, detailing experimental protocols, and visualizing the underlying
processes.

The High-Pressure Phase Diagram of Samarium
Sulfide

At ambient pressure, Samarium Sulfide exists in a semiconducting state known as the "black
phase."[6] In this phase, the samarium ions are predominantly in the divalent Sm2* state, and
the material crystallizes in the rock-salt (NaCl or B1) crystal structure.[7][8] Upon the
application of a relatively modest pressure of approximately 0.65 GPa (6.5 kbar), SmS
undergoes a first-order isostructural phase transition to a metallic or semi-metallic state
referred to as the "golden phase."[1][6] This transition is accompanied by a striking color
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change from black to a golden luster and a significant volume collapse of about 15%, while
retaining the B1 crystal structure.[1][9] In the golden phase, the samarium ions are in an
intermediate valence state, fluctuating between Sm2+ and Sm3+.[2][5]

At much higher pressures, around 42 GPa, Samarium Sulfide undergoes a structural phase
transition from the NaCl (B1) structure to the Cesium Chloride (CsClI or B2) structure.[7][8]

Key Phase Transitions of Samarium Sulfide Under
Pressure:

e Black Phase (B1, Sm2*): The stable phase at ambient pressure, exhibiting semiconducting
properties.[6]

e Golden Phase (B1, Intermediate Valence): An isostructural metallic/semi-metallic phase
induced by pressures above ~0.65 GPa.[1][6]

» High-Pressure Phase (B2): A structural transition to the CsCI structure occurs at
approximately 42 GPa.[7][8]

The pressure-induced phase transitions in Samarium Sulfide can be visualized as a sequence
of changes in its crystallographic and electronic structure.
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Phase Transitions of Samarium Sulfide under Pressure
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Generalized Experimental Workflow for High-Pressure Studies
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Schematic of the Valence Transition in Samarium Sulfide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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high-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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